Cas no 2060028-90-0 (3-(4,4-diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole)

• Product Name: 3-(4,4-diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole
• CAS No: 2060028-90-0
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• MDL: MFCD30487303
• CID: 5222141
• PubChem ID: 131628136
• Update Time: 2025-07-15

3-(4,4-diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(4,4-diethyl-3-pyrrolidinyl)-1-methyl-
• 3-(4,4-diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole

• MDL： MFCD30487303
• Inchi： 1S/C12H21N3/c1-4-12(5-2)9-13-8-10(12)11-6-7-15(3)14-11/h6-7,10,13H,4-5,8-9H2,1-3H3
• InChI Key： ZTUIRTVIDGZORZ-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(C2C(CC)(CC)CNC2)=N1

Additional information on 3-(4,4-diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole

Introduction to 3-(4,4-diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole (CAS No. 2060028-90-0)

3-(4,4-diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2060028-90-0, this molecule has garnered attention due to its unique structural features and potential biological activities. The compound belongs to a class of heterocyclic derivatives that are widely explored for their pharmacological properties. The presence of both pyrrolidine and pyrazole moieties in its structure suggests a high degree of molecular complexity, which may contribute to its interactions with biological targets.

The 3-(4,4-diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole molecule exhibits a distinct chemical framework characterized by a pyrazole ring substituted with a methyl group at the 1-position and an N-substituted pyrrolidine moiety at the 3-position. The 4,4-diethyl substitution on the pyrrolidine ring further enhances its structural complexity, potentially influencing its physicochemical properties and biological behavior. This arrangement of functional groups makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyrazole derivatives, in particular, have shown promise as scaffolds for various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The 3-(4,4-diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole compound is no exception and has been studied for its potential role in modulating biological pathways relevant to human health.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets. The pyrazole ring is known to be a versatile pharmacophore that can engage with enzymes and receptors involved in various disease processes. The N-substituted pyrrolidine moiety further expands the scope of possible interactions by providing additional binding sites. This dual functionality makes 3-(4,4-diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole a valuable asset in the search for new therapeutic agents.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 3-(4,4-diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole contribute to this diversity by introducing novel structural motifs that may not be present in existing drug candidates. This can be particularly advantageous when addressing complex diseases that require multifaceted approaches for effective treatment.

The synthesis of 3-(4,4-diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the diethyl groups on the pyrrolidine ring necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and improve efficiency.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and confirm the identity of the compound. Additionally, computational methods like molecular modeling are used to predict potential interactions between 3-(4,4-diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole and biological targets.

The biological evaluation of 3-(4,4-diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole involves testing its activity against various cellular and biochemical assays. These assays help determine whether the compound exhibits desirable pharmacological effects at appropriate concentrations. Preliminary studies have shown promising results in vitro, indicating potential therapeutic utility. However, further research is needed to confirm these findings in vivo and assess safety profiles.

One area of particular interest is the exploration of 3-(4,4-diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole as a candidate for treating inflammatory diseases. Inflammatory processes are central to many chronic conditions, including arthritis and autoimmune disorders. The ability of this compound to modulate inflammatory pathways could make it a valuable addition to therapeutic strategies aimed at reducing inflammation and associated symptoms.

Another exciting possibility lies in the use of 3-(4,4-diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole as an anticancer agent. Cancer is a complex group of diseases characterized by uncontrolled cell growth and proliferation. By targeting specific molecular pathways involved in cancer development, this compound may help inhibit tumor growth and enhance patient outcomes. Ongoing research is focused on identifying mechanisms through which 3-(4,4-diethylpyrrolidin-3-yli)-methyl-H-pyrazolone exerts its effects on cancer cells.

The development of new drugs is a lengthy process that requires extensive testing to ensure efficacy and safety. However, 2060028_90_0 has already demonstrated promise as a lead compound for further optimization into a viable therapeutic agent. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing this compound through preclinical and clinical trials.

In conclusion, 2060028_90_0 represents an intriguing molecule with potential applications in various therapeutic areas.* Its unique structural features make it a valuable candidate for further investigation.* As research continues, it is hoped that insights gained from studying * will contribute to the development*of new treatments*for*human diseases.